Cas no 827044-61-1 (Acetamide, 2,2'-[1,3-propanediylbis(thio)]bis[N-(2-methoxyphenyl)-)

• Product Name: Acetamide, 2,2'-[1,3-propanediylbis(thio)]bis[N-(2-methoxyphenyl)-
• CAS No: 827044-61-1
• MF: C₂₁H₂₆N₂O₄S₂
• MW: 434.57214307785
• CID: 685759
• PubChem ID: 71417699
• Update Time: 2025-04-19

Acetamide, 2,2'-[1,3-propanediylbis(thio)]bis[N-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2'-[1,3-propanediylbis(thio)]bis[N-(2-methoxyphenyl)-
• 2-[3-[2-(2-methoxyanilino)-2-oxoethyl]sulfanylpropylsulfanyl]-N-(2-methoxyphenyl)acetamide
• DTXSID40837034
• 827044-61-1
• 2,2'-(Propane-1,3-diyldisulfanediyl)bis[N-(2-methoxyphenyl)acetamide]

• Inchi： 1S/C21H26N2O4S2/c1-26-18-10-5-3-8-16(18)22-20(24)14-28-12-7-13-29-15-21(25)23-17-9-4-6-11-19(17)27-2/h3-6,8-11H,7,12-15H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key： QKHZCHHLMPFASD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OC)=O)CCCSCC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 434.13339966g/mol
• Monoisotopic Mass: 434.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 127Ų